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Compound of Interest

Compound Name: 3-Amino-2-pyrazinecarboxylic acid

Cat. No.: B021745

CAS Number: 5424-01-1

This in-depth guide provides a technical overview of 3-Amino-2-pyrazinecarboxylic acid, a
heterocyclic organic compound of significant interest to researchers, scientists, and
professionals in drug development and life sciences. This document details its chemical and
physical properties, experimental protocols for its synthesis and analysis, and explores its
known biological activities.

Core Properties and Specifications

3-Amino-2-pyrazinecarboxylic acid is a pyrazine derivative characterized by the presence of
both an amino and a carboxylic acid functional group.[1] These groups impart the molecule with
both acidic and basic properties.[1] It typically appears as a white to off-white or yellow-
greenish crystalline powder.[1][2]

Physicochemical Data

A summary of the key quantitative data for 3-Amino-2-pyrazinecarboxylic acid is presented
in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 5424-01-1 [31[4]1[5]
Molecular Formula CsHsN3O:2 [3B1141[5]
Molecular Weight 139.11 g/mol [31[41[5]
_ . 205-210 °C (with
Melting Point - [2]
decomposition)

White to off-white/yellow-
Appearance ] ) [1112]
greenish crystalline powder

Soluble in water, sparingly
Solubility soluble in DMSO, and slightly [1112]
soluble in methanol.

pKa 3.65 £ 0.10 (Predicted) [2]

Synthesis and Purification Protocols

Several methodologies for the synthesis of 3-Amino-2-pyrazinecarboxylic acid have been
reported. Below are detailed experimental protocols for two common approaches.

Method 1: Hydrolysis of Methyl 3-Amino-2-
pyrazinecarboxylate

This common laboratory-scale synthesis involves the hydrolysis of the corresponding methyl
ester.

Experimental Protocol:

e Suspension: Suspend methyl 3-amino-2-pyrazinecarboxylate (2.08 g, 13.6 mmol) in
methanol (40 mL) under a nitrogen atmosphere.[2]

o Hydrolysis: Add 1N aqueous sodium hydroxide (30 mL) to the suspension.[2]

» Reaction: Warm the reaction mixture to room temperature and stir for 50 minutes.[2]
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e Solvent Removal: Partially evaporate the methanol (approximately 45 mL) under reduced
pressure.[2]

» Precipitation: Cool the resulting mixture in an ice water bath and slowly add 1N aqueous
hydrochloric acid solution (70 mL) to generate a precipitate.[2]

« Isolation and Purification: Collect the solid product by filtration, wash with water (3 x 10 mL),
and dry under a vacuum to yield 3-Amino-2-pyrazinecarboxylic acid.[2]

1N HCI (ice bath) ﬁ
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Fig 1. Workflow for the hydrolysis of methyl 3-amino-2-pyrazinecarboxylate.

Method 2: From 2-Amino-4-hydroxypteridine (Pterine)

An alternative synthesis route involves the reaction of pterine with a strong base at elevated
temperatures.

Experimental Protocol:

o Reaction Setup: Heat 2-amino-4-hydroxypteridine (pterine) (16.3 g, 0.1 mol) with sodium
hydroxide (9.7 g, 0.24 mol) in water (36 g) to 180 °C.[1]

e Reaction: Maintain the reaction at 180 °C for 2 hours.[1]
« Dilution and Cooling: Dilute the mixture with 75 mL of water and cool in an ice bath.[1]

« |solation of Salt: Isolate the crude sodium salt of 3-aminopyrazine-2-carboxylic acid via
filtration, followed by washing with methanol and drying.[1]

 Acidification: Dissolve the crude salt in warm water, filter, and then acidify the filtrate with
hydrochloric acid to precipitate the final product.[1]
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» Final Product Isolation: Filter and dry the precipitate to obtain 3-aminopyrazine-2-carboxylic
acid.[1]

Analytical Methodologies

High-performance liquid chromatography (HPLC) is a suitable technique for the analysis of 3-
Amino-2-pyrazinecarboxylic acid.

Reverse-Phase HPLC Analysis

Methodology:
o Column: A reverse-phase column, such as Newcrom R1, can be utilized.[3]

o Mobile Phase: The mobile phase typically consists of a mixture of acetonitrile (MeCN), water,
and an acid.[3] Phosphoric acid is commonly used; however, for mass spectrometry (MS)
compatible applications, it should be substituted with formic acid.[3]

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies.[3]
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Fig 2. General workflow for the HPLC analysis of 3-Amino-2-pyrazinecarboxylic acid.

Biological Activity and Applications

3-Amino-2-pyrazinecarboxylic acid serves as a versatile biochemical reagent and a building

block in medicinal and agricultural chemistry.[4][6]

» Antidiabetic Potential: The compound has been identified as having antidiabetic properties.

[7]

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various
pharmaceutical agents.[6] Its derivatives have been investigated for a range of biological
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activities.

o Antimicrobial Research: Series of N-substituted 3-aminopyrazine-2-carboxamides, derived
from the parent acid, have been synthesized and evaluated for their in vitro antimicrobial,
antimycobacterial, and antifungal activities.[8]

o Anticancer Research: Transition metal complexes of 3-aminopyrazine-2-carboxylic acid have
demonstrated significant anticancer activity against Ehrlich ascites tumour cells in animal
models.[9]

o Agrochemicals: The methyl ester derivative is utilized in the formulation of agrochemicals,
where it can enhance the efficacy of pesticides and herbicides.[6]

While specific signaling pathways involving 3-Amino-2-pyrazinecarboxylic acid are not
extensively documented in publicly available literature, its role as a precursor to bioactive
molecules suggests its importance in the exploration of new therapeutic agents targeting a
variety of biological pathways.

Safety and Handling

3-Amino-2-pyrazinecarboxylic acid may cause skin, eye, and respiratory tract irritation.[4][5]
Standard laboratory safety precautions, including the use of personal protective equipment
such as gloves, eye protection, and a dust mask, should be observed when handling this
compound.[4] It is stable under normal temperatures and pressures.[4] For detailed safety
information, refer to the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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